(Z)-2-Cyano-3-(1-cyclohexyl-2,5-dimethylpyrrol-3-yl)-N-cyclopropylprop-2-enamide

• IUPAC Name: (Z)-2-cyano-3-(1-cyclohexyl-2,5-dimethylpyrrol-3-yl)-N-cyclopropylprop-2-enamide
• InChI: InChI=1S/C19H25N3O/c1-13-10-15(11-16(12-20)19(23)21-17-8-9-17)14(2)22(13)18-6-4-3-5-7-18/h10-11,17-18H,3-9H2,1-2H3,(H,21,23)/b16-11-
• InChI Key: WCGRCOWMNDFWDN-WJDWOHSUSA-N
• Canonical SMILES: CC1=CC(=C(N1C2CCCCC2)C)C=C(C#N)C(=O)NC3CC3
• Isomeric SMILES: CC1=CC(=C(N1C2CCCCC2)C)/C=C(/C#N)\C(=O)NC3CC3
• Molecular Formula: C19H25N3O
• Molecular Weight: 311.4 g/mol
• CAS No.: 885294-29-1

Description

(Z)-2-Cyano-3-(1-cyclohexyl-2,5-dimethylpyrrol-3-yl)-N-cyclopropylprop-2-enamide is a useful research compound. Its molecular formula is C19H25N3O and its molecular weight is 311.429. The purity is usually 95%.
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Scientific Research Applications

Facile Synthesis Routes : This compound is involved in facile synthesis routes for the generation of pyrroles, isoindoles, and other fused pyrroles. Enamino acids derived from carbonyl compounds undergo decarboxylative cyclization to form these structures, showcasing the compound's utility in organic synthesis and the construction of complex heterocyclic frameworks (Gabbutt et al., 2002).

Catalytic Applications : Research has demonstrated the use of related cyclohexanone derivatives in catalytic processes, such as the highly selective hydrogenation of phenol and derivatives to cyclohexanone under mild conditions. This highlights the potential role of similar compounds in facilitating selective catalytic reactions in aqueous media (Wang et al., 2011).

Synthetic Versatility : The compound's structural motif serves as a versatile synthon for the preparation of polyfunctional heterocyclic systems. It has been used to synthesize multifunctional compounds leading to a variety of polysubstituted heterocyclic systems, illustrating its wide applicability in generating diverse molecular architectures (Pizzioli et al., 1998).

Chemical Transformations and Reactivity Studies : Studies on related enaminoketones and their reactivity offer insights into the chemical behavior and potential transformations of "(Z)-2-Cyano-3-(1-cyclohexyl-2,5-dimethylpyrrol-3-yl)-N-cyclopropylprop-2-enamide." These investigations provide foundational knowledge for developing new synthetic routes and understanding the compound's reactivity profile (Jirkovsky, 1974).

Molecular Sensing and Detection : The compound's framework has been explored for colorimetric sensing applications. Similar benzamide derivatives have shown remarkable performance in naked-eye detection of fluoride ions in solution, suggesting potential avenues for the development of new molecular sensors and detection mechanisms (Younes et al., 2020).